Cas no 2747-05-9 (4-Methylumbelliferyl acetate)

4-Methylumbelliferyl acetate structure
4-Methylumbelliferyl acetate structure
Product name:4-Methylumbelliferyl acetate
CAS No:2747-05-9
MF:C12H10O4
MW:218.2054
MDL:MFCD00006865
CID:43379
PubChem ID:87562975

4-Methylumbelliferyl acetate Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-oxo-2H-chromen-7-yl acetate
    • 4-Methylumbelliferyl acetate
    • 4-Methylumbeliferyl acetate
    • 2-acetoxymethyl-5-(1,3-dioxolan-2-yl)furan
    • 7-Acetoxy-4-methylcoumarin
    • METHYLUMBELLIFERYL ACETATE, 4-(RG) PrintBack
    • 4-METHYL-7-ACETOXYCOUMARIN
    • 7-Aceoxy-4-MethylcouMarin
    • 7-acetoxy-4-methyl-chromen-2-one
    • 7-ACETYL-4-METHYLCOUMARIN
    • acetic acid 4-methyl-2-oxo-2H-chromen-7-yl ester
    • METHYLUMBELLIFERYL ACETATE
    • MUACETATE
    • MUB ACETATE
    • MU-Ac
    • 2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-methyl-
    • beta-Methylumbelliferyl acetate
    • 7-(Acetyloxy)-4-methyl-2-benzopyrone
    • (4-methyl-2-oxochromen-7-yl) acetate
    • 4-methyl-7-acetyloxy coumarin
    • MLS000554751
    • HXVZGASCDAGAPS-UHFFFAOYSA-N
    • NSC688806
    • SMR000146868
    • Hymecromone Acetate
    • PubChem8663
    • cid_366
    • (4-
    • NCGC00246518-01
    • 4-Methyl-umbelliferone, acetate
    • 4-Methylumbelliferyl acetate, esterase substrate
    • UNII-ZD294D576M
    • NSC 44763
    • NSC 31658
    • HMS1416B12
    • EINECS 220-386-6
    • EU-0039270
    • NCI60_002720
    • SR-01000443138-1
    • 7-(acetyloxy)-4-methyl-2H-1-benzopyran-2-one
    • MEGxp0_001897
    • CCG-214462
    • SR-01000443138
    • 7-Acetoxy-4-methyl coumarin
    • FT-0653132
    • .beta.-Methylumbelliferyl acetate
    • ACETYL HYMETOCHROME
    • .BETA.-METHYLUMBELLIFERONE ACETATE
    • CS-0142508
    • AKOS000323400
    • NSC1059
    • NSC-688806
    • 4-Methyl-2-oxo-2H-chromen-7-ylacetate
    • M-5490
    • acetic acid (2-keto-4-methyl-chromen-7-yl) ester
    • AM9987
    • acetic acid (4-methyl-2-oxo-1-benzopyran-7-yl) ester
    • 7-HYDROXY-4-METHYLCOUMARIN ACETATE
    • Hymecromone Acetate; 4-Methylumbelliferyl Acetate
    • NS00049036
    • IDI1_019145
    • MFCD00006865
    • 4-Methyl Umbelliferone Acetate
    • C03837
    • NSC 1059
    • DTXSID70181895
    • NSC31658
    • BCP21289
    • ZD294D576M
    • 7-Acetoxy-4-methyl-2H-1-benzopyran-2-one
    • 4-Methyl-2-oxo-2H-chromen-7-yl acetate #
    • J-100194
    • AC-11030
    • NSC-44763
    • IFLab2_000119
    • IFLab1_001442
    • COUMARIN, 7-HYDROXY-4-METHYL-, ACETATE
    • NCI60_000142
    • NSC-1059
    • AB00448415-08
    • SCHEMBL335474
    • 7-(ACETYLOXY)-4-METHYLCOUMARIN
    • Q27102589
    • CHEMBL12019
    • AS-12521
    • HMS2290M10
    • F0415-0023
    • NSC-31658
    • HY-137877
    • NSC44763
    • FT-0621336
    • 7-acetoxy-4-methylchromen-2-one
    • (4-methyl-2-oxidanylidene-chromen-7-yl) ethanoate
    • CHEBI:17763
    • (4-methyl-2-oxo-chromen-7-yl) acetate
    • BDBM33456
    • A819082
    • 2747-05-9
    • 4-Methylumbelliferyl acetate; 7-Acetoxy-4-methylco
    • MLSMR
    • STK395120
    • DB-029341
    • A1527
    • ALBB-020396
    • BETA-METHYLUMBELLIFERONE ACETATE
    • b-methylumbelliferyl acetate
    • 4-MUA
    • 4-Methylumbelliferyl acetic acid
    • DTXCID10104386
    • beta-Methylumbelliferyl acetic acid
    • b-Methylumbelliferyl acetic acid
    • MDL： MFCD00006865
    • Inchi： 1S/C12H10O4/c1-7-5-12(14)16-11-6-9(15-8(2)13)3-4-10(7)11/h3-6H,1-2H3
    • InChI Key： HXVZGASCDAGAPS-UHFFFAOYSA-N
    • SMILES： O1C(C([H])=C(C([H])([H])[H])C2C([H])=C([H])C(=C([H])C1=2)OC(C([H])([H])[H])=O)=O
    • BRN： 189667

Computed Properties

  • Exact Mass: 218.05800
  • Monoisotopic Mass: 218.057909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • Surface Charge: 0
  • XLogP3: 2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1096 (rough estimate)
  • Melting Point: 151.0 to 154.0 deg-C
  • Boiling Point: 278.88°C (rough estimate)
  • Flash Point: 191.5°C
  • Refractive Index: 1.4270 (estimate)
  • PSA: 56.51000
  • LogP: 2.02670
  • Sensitiveness: Sensitive to light
  • Solubility: Not available

4-Methylumbelliferyl acetate Security Information

4-Methylumbelliferyl acetate Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylumbelliferyl acetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D748354-25g
4-Methyl-2-oxo-2H-chromen-7-yl acetate
 2747-05-9 98.0%
25g
 $160 2024-06-07
Ambeed
A406230-25g
4-Methyl-2-oxo-2H-chromen-7-yl acetate
 2747-05-9 98%
25g
 $129.0 2025-02-26
Apollo Scientific
OR345000-25g
7-Acetoxy-4-methoxycoumarin
 2747-05-9 98%
25g
 £192.00 2025-02-20
TRC
M337788-100mg
4-Methylumbelliferyl Acetate
 2747-05-9
100mg
 $ 53.00 2023-09-07
Alichem
A449041698-100g
4-Methyl-2-oxo-2H-chromen-7-yl acetate
 2747-05-9 97%
100g
 $444.51 2023-09-02
Apollo Scientific
OR345252-100g
7-Acetoxy-4-methylcoumarin
 2747-05-9 98%
100g
 £386.00 2025-02-20
Apollo Scientific
OR345000-100g
7-Acetoxy-4-methoxycoumarin
 2747-05-9 98%
100g
 £645.00 2025-02-20
SHENG KE LU SI SHENG WU JI SHU
sc-206060-5g
7-Acetoxy-4-methylcoumarin,
 2747-05-9 99%
5g
 ￥722.00 2023-09-05
abcr
AB112091-100g
4-Methylumbelliferyl acetate, 99%; .
 2747-05-9 99%
100g
 €673.50 2025-02-20
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
BBP80629-5mg
7-Acetoxy-4-methylcoumarin
 2747-05-9 95.0%
5mg
 ¥100 2021-05-07

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Amadis Chemical Company Limited
(CAS:2747-05-9)4-Methylumbelliferyl acetate
A819082
Purity:99%
Quantity:100g
Price ($):390.0